Cas no 921888-60-0 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 921888-60-0
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6418792
• PubChem ID: 20933582
• Update Time: 2025-11-06

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide
• F2278-0033
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-3,4-dimethylbenzenesulfonamide
• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzenesulfonamide
• 921888-60-0
• AKOS001971796
• HMS3497D14

• Inchi： 1S/C19H22N2O3S/c1-4-21-18-9-7-16(12-15(18)6-10-19(21)22)20-25(23,24)17-8-5-13(2)14(3)11-17/h5,7-9,11-12,20H,4,6,10H2,1-3H3
• InChI Key： XDMRQWXNQYWHRG-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CC)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide (CAS No. 921888-60-0): A Comprehensive Overview

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide (CAS No. 921888-60-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This sulfonamide derivative, characterized by its unique tetrahydroquinoline core and dimethylbenzene sulfonamide moiety, exhibits promising biological activities and potential therapeutic applications. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and versatility in drug design.

The molecular structure of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide combines a tetrahydroquinoline scaffold with a sulfonamide functional group, making it a valuable candidate for studying enzyme inhibition and receptor modulation. Recent studies have explored its potential as a kinase inhibitor, particularly in the context of cancer research and inflammatory diseases. The compound's ability to interact with specific protein targets has made it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 921888-60-0 presents interesting challenges and opportunities. The tetrahydroquinoline core can be modified to enhance solubility, bioavailability, and target specificity, while the sulfonamide group offers a versatile handle for further derivatization. Researchers are particularly interested in optimizing the N-ethyl and dimethylbenzene substituents to improve the compound's pharmacokinetic properties. These modifications are crucial for developing next-generation small-molecule therapeutics with improved efficacy and safety profiles.

The pharmaceutical industry has shown growing interest in N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide due to its potential applications in drug discovery and preclinical development. Recent patent filings and scientific publications highlight its utility as a lead compound for various therapeutic areas. The compound's unique structural features make it particularly valuable for addressing unmet medical needs in chronic diseases and age-related conditions, which are currently hot topics in biomedical research.

Analytical characterization of CAS No. 921888-60-0 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are essential for ensuring the compound's purity and structural integrity, particularly when used in biological assays or formulation studies. The growing demand for high-quality reference standards of this compound reflects its increasing importance in pharmaceutical R&D.

In the context of green chemistry and sustainable synthesis, researchers are exploring more efficient routes to produce N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide. Recent advancements in catalytic methods and flow chemistry have shown promise for reducing waste and improving yields in the synthesis of complex molecules like this sulfonamide derivative. These developments align with the pharmaceutical industry's push toward more environmentally friendly manufacturing processes.

The commercial availability of CAS No. 921888-60-0 has expanded in recent years, with several specialty chemical suppliers offering this compound for research purposes. However, researchers should carefully evaluate suppliers based on quality control measures and analytical data provided. The compound's stability under various storage conditions and its compatibility with different formulation matrices are important considerations for potential applications.

Looking ahead, N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzene-1-sulfonamide is expected to remain an important tool compound in medicinal chemistry research. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its role in advancing precision medicine and targeted therapies will likely grow in significance.